Cas no 734493-17-5 (9H-Purine-6-propanamine)

• Product Name: 9H-Purine-6-propanamine
• CAS No: 734493-17-5
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 559539
• PubChem ID: 45120927
• Update Time: 2025-04-19

9H-Purine-6-propanamine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-propanamine
• 1H-Purine-6-propanamine(9CI)
• 3-(7H-purin-6-yl)propan-1-amine
• 734493-17-5
• DTXSID40669094
• 3-(1H-PURIN-6-YL)PROPAN-1-AMINE

• Inchi： 1S/C8H11N5/c9-3-1-2-6-7-8(12-4-10-6)13-5-11-7/h4-5H,1-3,9H2,(H,10,11,12,13)
• InChI Key： GEYGWGUNZLBOHC-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CCCN)N=CN=2

Computed Properties

• Exact Mass: 177.101
• Monoisotopic Mass: 177.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5A^2